Ethyl 3-(2-methoxy-2-oxoethyl)-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate

• IUPAC Name: ethyl 3-(2-methoxy-2-oxoethyl)-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C24H25N3O7S2/c1-3-34-23(30)17-8-11-19-20(14-17)35-24(27(19)15-21(28)33-2)25-22(29)16-6-9-18(10-7-16)36(31,32)26-12-4-5-13-26/h6-11,14H,3-5,12-13,15H2,1-2H3
• InChI Key: VVJMAQPRMAEBED-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)S2)CC(=O)OC
• Molecular Formula: C24H25N3O7S2
• Molecular Weight: 531.6 g/mol

Description

Ethyl 3-(2-methoxy-2-oxoethyl)-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C24H25N3O7S2 and its molecular weight is 531.6. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(2-methoxy-2-oxoethyl)-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(2-methoxy-2-oxoethyl)-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

The synthesis and chemical transformations of similar thiazole and pyridine derivatives illustrate the compound's relevance in organic synthesis. For instance, Mohamed (2014) described the preparation of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing a method that could potentially apply to the synthesis of Ethyl 3-(2-methoxy-2-oxoethyl)-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate and its analogs (Mohamed, 2014). Additionally, Albreht et al. (2009) reported on the transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into various derivatives, demonstrating the flexibility of such structures in synthetic chemistry (Albreht et al., 2009).

Bioactivity and Antimicrobial Properties

Research on compounds with similar structural features has also explored their potential bioactivity. Patel et al. (2011) synthesized new pyridine derivatives from 2-amino substituted benzothiazoles, evaluating their in vitro antimicrobial activity against various bacterial and fungal strains (Patel et al., 2011). This demonstrates the potential of Ethyl 3-(2-methoxy-2-oxoethyl)-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate and structurally related compounds in medicinal chemistry and drug development.

Advanced Materials and Coordination Chemistry

The structural versatility of thiazole and pyridine derivatives extends to the development of advanced materials and coordination compounds. An et al. (2011) designed and synthesized new coordination complexes with dithioether ligands containing ethyleneoxy segments, showing their inhibitory effect on the growth of Phaeodactylum tricornutum (An et al., 2011). Such findings suggest the potential use of Ethyl 3-(2-methoxy-2-oxoethyl)-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate in material science and coordination chemistry.